Cas no 1238062-30-0 (1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-)

1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)- structure
1238062-30-0 structure
Product Name:1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
CAS No:1238062-30-0
MF:C14H15IN2O
MW:354.186175584793
CID:2145154
Update Time:2023-11-19

1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-1H-Pyrazole
    • CID 121004589
    • 1H-Pyrazole, 5-iodo-3-phenyl-1-(tetrahydro-2H-pyran-2-yl)-
    • Inchi: 1S/C14H15IN2O/c15-13-10-12(11-6-2-1-3-7-11)16-17(13)14-8-4-5-9-18-14/h1-3,6-7,10,14H,4-5,8-9H2
    • InChI Key: OHJTZGXLRNTEOS-UHFFFAOYSA-N
    • SMILES: IC1=CC(C2C=CC=CC=2)=NN1C1CCCCO1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Topological Polar Surface Area: 27

Experimental Properties

  • Density: 1.67±0.1 g/cm3(Predicted)
  • Boiling Point: 464.5±45.0 °C(Predicted)
  • pka: -0.85±0.19(Predicted)
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